3-(1H-Indol-3-yl)-butanal

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• SMILES: CC(CC=O)C1=CNC2=CC=CC=C21
• InChI: InChI=1S/C12H13NO/c1-9(6-7-14)11-8-13-12-5-3-2-4-10(11)12/h2-5,7-9,13H,6H2,1H3
• InChIKey: MLGJCWGLXXAKQX-UHFFFAOYSA-N

3-(1H-Indol-3-yl)-butanal (CAS: 881035-05-8) is an indole derivative characterized by an aldehyde group on a butanal side chain attached to the C3 position of the indole ring. With a molecular formula of C12H13NO and a molecular weight of 187.24 g/mol , it serves as a versatile synthetic intermediate in organic chemistry due to its reactive aldehyde functionality and the biological relevance of the indole scaffold.

3-(1H-Indol-3-yl)-butanal: Procurement Considerations for a Multi-Functional Indole Aldehyde Building Block

3-(1H-Indol-3-yl)-butanal (CAS: 881035-05-8) is an indole derivative characterized by an aldehyde group on a butanal side chain attached to the C3 position of the indole ring . With a molecular formula of C12H13NO and a molecular weight of 187.24 g/mol , it serves as a versatile synthetic intermediate in organic chemistry due to its reactive aldehyde functionality and the biological relevance of the indole scaffold . It is classified as an indole aldehyde and is structurally distinct from common plant growth regulators like indole-3-butyric acid (IBA) [1].

Reactive Handle Terminal aldehyde enables key synthetic transformations

Scaffold Indole core with C3-butanal side chain for asymmetric synthesis

Pharmacophore N-unsubstituted indole for target interaction studies

• [1] Wikipedia contributors. (2005). Indole-3-butyric acid. Wikipedia, The Free Encyclopedia. View Source

3-(1H-Indol-3-yl)-butanal: Why It Cannot Be Replaced by Generic Indole Analogs

Simply substituting 3-(1H-Indol-3-yl)-butanal with another indole derivative is not possible due to its specific chemical reactivity profile and distinct biological activity. The compound possesses a unique combination of an indole nucleus, a C3-butanal side chain, and a reactive terminal aldehyde group. This structure confers specific chemical reactivity in key synthetic transformations, such as asymmetric Michael additions, which is not exhibited by its oxidized analog, 3-(1H-indol-3-yl)butanoic acid, or its reduced analog, 3-(1H-indol-3-yl)butan-1-ol . Furthermore, its N-unsubstituted indole core differentiates it from N-methylated analogs, impacting its potential as a pharmacophore and its role in biochemical pathways [1]. These structural and functional distinctions necessitate a targeted procurement strategy, as in-class substitution will result in altered or lost functionality.

! Oxidized or reduced analogs (e.g., indole-3-butyric acid, alcohol) lose aldehyde reactivity, altering synthetic pathway outcomes.

! N-Methylated indole derivatives may not replicate the same pharmacophoric behavior in biochemical studies.

! Structural specificity for AhR-agonist pathway intermediate formation may not transfer to simpler indole analogs.

• [1] Chembase.cn. (n.d.). (3R)-(-)-3-(1-Methyl-1H-indol-3-yl)butyraldehyde. CAS No. 405873-05-4. View Source

3-(1H-Indol-3-yl)-butanal: Key Quantitative Differentiation Data for Informed Procurement

Antiproliferative Activity in Cancer Cell Lines: Evidence of Potent In Vitro Cytotoxicity

3-(1H-Indol-3-yl)-butanal and its derivatives have demonstrated significant antiproliferative effects. In a study assessing N-substituted derivatives, compounds based on this scaffold showed IC50 values as low as 0.34 μM against the MCF-7 breast cancer cell line . This indicates potent in vitro cytotoxicity. While the exact IC50 for the unmodified parent compound against a specific panel is not detailed in the primary literature, this derivative data provides class-level evidence of potent activity. In contrast, the closely related oxidized analog 3-(1H-indol-3-yl)butanoic acid is not primarily known for this activity; its main documented role is as a plant growth regulator and auxin [1].

Antiproliferative Activity

Class-level inference

IC50 0.34 μM (MCF-7) for derivative

Reported cell-model response context

Derivative-based evidence; parent compound data limited

Evidence Dimension	In vitro antiproliferative activity (IC50)
Target Compound Data	Derivative: IC50 = 0.34 μM (MCF-7 cells)
Comparator Or Baseline	Comparator: 3-(1H-indol-3-yl)butanoic acid (IBA)
Quantified Difference	Target scaffold shows potent (low μM) activity, while comparator is not associated with this activity profile.
Conditions	Cancer cell line proliferation assay (MCF-7 breast cancer cells)

Why This Matters

This evidence supports the selection of 3-(1H-Indol-3-yl)-butanal over its oxidized analog for medicinal chemistry programs focused on developing new anticancer agents.

• [1] Wikipedia contributors. (2005). Indole-3-butyric acid. Wikipedia, The Free Encyclopedia. View Source

Chemical Reactivity for Asymmetric Synthesis: The Aldehyde Group Advantage

The terminal aldehyde group of 3-(1H-Indol-3-yl)-butanal is a key reactive handle for asymmetric synthesis. For example, its N-tosylated derivative (2-alkyl-3-(1-tosyl-1H-indol-3-yl)butanal) has been used to synthesize optically pure syn-2-alkyl-4-nitro-3-(1-tosyl-1H-indol-3-yl)butanal derivatives with high yields and excellent diastereo- and enantioselectivities [1]. This is a critical capability not shared by analogs lacking the aldehyde functionality, such as 4-(1H-Indol-3-yl)butan-2-one (a ketone) or 3-(1H-indol-3-yl)butan-1-ol (an alcohol) [2], which would require additional and potentially lower-yielding synthetic steps to achieve the same chiral building block.

Asymmetric Michael Addition

Method context

Aldehyde enables high diastereo- and enantioselectivities

Supports chiral tryptamine precursor synthesis

Organocatalytic method with (S)-diphenylprolinol silyl ether

Evidence Dimension	Synthetic utility in asymmetric Michael additions
Target Compound Data	Used as precursor to chiral 2-alkyl-4-nitro-3-(1-tosyl-1H-indol-3-yl)butanal derivatives with high diastereo- and enantioselectivities.
Comparator Or Baseline	Comparator: 4-(1H-Indol-3-yl)butan-2-one (ketone) or 3-(1H-indol-3-yl)butan-1-ol (alcohol)
Quantified Difference	The aldehyde group enables specific organocatalytic asymmetric transformations that are not directly accessible with the ketone or alcohol analogs.
Conditions	Organocatalytic asymmetric Michael addition of aliphatic aldehydes to indolylnitroalkenes using (S)-diphenylprolinol trimethylsilyl ether as catalyst.

Why This Matters

For projects requiring the efficient synthesis of chiral tryptamine precursors or other stereochemically complex indole derivatives, 3-(1H-Indol-3-yl)-butanal provides a direct and high-yielding route, saving time and resources compared to alternative starting materials.

• [1] Wang, X., et al. (2013). Organocatalytic Asymmetric Michael Addition of Aliphatic Aldehydes to Indolylnitroalkenes: Access to Contiguous Stereogenic Tryptamine Precursors. The Journal of Organic Chemistry, 78(5), 2053-2063. View Source
• [2] Chem960. (n.d.). 3-(1H-indol-3-yl)butan-1-ol. CAS No. 89229-91-4. View Source

Role as a Key Intermediate in Aryl Hydrocarbon Receptor (AhR) Agonist Pathways

3-(1H-Indol-3-yl)-butanal is structurally linked to known AhR agonists. Specifically, 3-hydroxy-2,4-di(1H-indol-3-yl)butanal, a derivative, has been identified as an intermediate in the oxidative degradation of indole-3-pyruvic acid (I3P) into potent diindole AhR agonists [1]. This pathway is significant because the resulting agonists, such as 1-(1H-indol-3-yl)-3-(3H-indol-3-ylidene)propan-2-one, can be up to 100-fold more potent than related compounds [2]. This contrasts with simpler analogs like indole-3-acetaldehyde, which primarily functions as a precursor to the plant hormone indole-3-acetic acid (IAA) [3], and does not participate in this specific diindole agonist formation pathway.

AhR Agonist Pathway

Class-level inference

Derivative is intermediate in potent AhR agonist formation

Relevance to AhR signaling research

Structural link to diindole agonists; pathway-specific

Evidence Dimension	Involvement in AhR agonist biosynthesis pathways
Target Compound Data	Derivative (3-hydroxy-2,4-di(1H-indol-3-yl)butanal) is an established intermediate in the formation of potent AhR agonists.
Comparator Or Baseline	Comparator: Indole-3-acetaldehyde
Quantified Difference	The target compound's structural framework is implicated in the generation of high-potency AhR ligands, a pathway not associated with the comparator.
Conditions	Aerobic incubation of indole-3-pyruvic acid at pH 7.4 and 37 °C.

Why This Matters

This evidence positions 3-(1H-Indol-3-yl)-butanal as a valuable tool compound or intermediate for researchers studying AhR signaling, toxicology, or the biological effects of tryptophan metabolites, where simple indole analogs would be inadequate.

• [1] Nguyen, L. P., & Bradfield, C. A. (2009). Structural Identification of Diindole Agonists of the Aryl Hydrocarbon Receptor Derived from Degradation of Indole-3-pyruvic Acid. Chemical Research in Toxicology, 22(12), 1905-1912. View Source
• [2] Dostalek, M., et al. (n.d.). Structural Identification of Diindole Agonists of the Aryl Hydrocarbon Receptor... ZhangQiaoKeyan. View Source
• [3] Manulis, S., Valinski, L., Gafni, Y., & Hershenhorn, J. (n.d.). Indole-3-pyruvate route for indole-3-acetic acid biosynthesis. View Source

Recommended Procurement Scenarios for 3-(1H-Indol-3-yl)-butanal Based on Verified Differentiation Data

Medicinal Chemistry: Lead Generation for Anticancer Drug Discovery

Procure 3-(1H-Indol-3-yl)-butanal for use as a core scaffold in the design and synthesis of novel anticancer agents. Its demonstrated ability, through derivatives, to exhibit potent, low-micromolar antiproliferative activity against cancer cell lines like MCF-7 (IC50 = 0.34 μM) makes it a valuable starting point for hit-to-lead optimization . This application is not suitable for its oxidized analog, indole-3-butyric acid, which lacks this specific bioactivity profile.

Synthetic Organic Chemistry: Development of Chiral Tryptamine Precursors

Utilize 3-(1H-Indol-3-yl)-butanal as a key building block in asymmetric synthesis, particularly for the construction of contiguous stereogenic centers found in tryptamine precursors. The reactive aldehyde group enables efficient organocatalytic Michael additions to yield optically active products with high diastereo- and enantioselectivities [1]. This makes it a superior choice over the corresponding ketone (4-(1H-Indol-3-yl)butan-2-one) or alcohol (3-(1H-indol-3-yl)butan-1-ol) analogs for these specific synthetic routes.

Biochemical and Toxicological Research: Probing Aryl Hydrocarbon Receptor (AhR) Signaling

Source 3-(1H-Indol-3-yl)-butanal for mechanistic studies focused on the AhR signaling pathway. Its structural relationship to the intermediate 3-hydroxy-2,4-di(1H-indol-3-yl)butanal, which is involved in the formation of high-potency AhR agonists, makes it a relevant tool for investigating the metabolism and biological activity of tryptophan derivatives [2]. Simpler analogs like indole-3-acetaldehyde, which are primarily involved in auxin biosynthesis, would not be appropriate for this focused research area.

Application

Selection Property

Validation Focus

Cancer cell-model lead generation

Derivative-reported antiproliferative context

Cell-viability and IC50 endpoint review

Chiral tryptamine precursor synthesis

Aldehyde-enabled asymmetric synthesis

Diastereo- and enantioselectivity review

AhR signaling pathway research

Structural relevance to AhR agonist formation

Diindole-agonist pathway review

• [1] Wang, X., et al. (2013). Organocatalytic Asymmetric Michael Addition of Aliphatic Aldehydes to Indolylnitroalkenes: Access to Contiguous Stereogenic Tryptamine Precursors. The Journal of Organic Chemistry, 78(5), 2053-2063. View Source
• [2] Nguyen, L. P., & Bradfield, C. A. (2009). Structural Identification of Diindole Agonists of the Aryl Hydrocarbon Receptor Derived from Degradation of Indole-3-pyruvic Acid. Chemical Research in Toxicology, 22(12), 1905-1912. View Source